3-Chloro-5-nitrobenzamide

• IUPAC Name: 3-chloro-5-nitrobenzamide
• InChI: InChI=1S/C7H5ClN2O3/c8-5-1-4(7(9)11)2-6(3-5)10(12)13/h1-3H,(H2,9,11)
• InChI Key: IUMPAHZPQJBKTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1[N+](=O)[O-])Cl)C(=O)N
• Molecular Formula: C7H5ClN2O3
• DSSTOX Substance ID: DTXSID60492008
• Molecular Weight: 200.58 g/mol
• CAS RN: 50826-02-3

Description

3-Chloro-5-nitrobenzamide is a chemical compound that belongs to the class of organic compounds known as nitrobenzenes. It is the simplest amide derivative of benzoic acid. In powdered form, it appears as a white solid, while in crystalline form, it appears as colorless crystals.

Synthesis Analysis

The synthesis of this compound and its derivatives involves various chemical reactions. For instance, the Schotten–Baumann reaction provides a facile and rapid method for synthesizing amide bonds from amines and acyl chlorides. The purification of the novel hybrid molecule was achieved by passing it through short-column chromatography using neutral Al2O3.

Molecular Structure Analysis

The molecular formula of this compound is C7H5ClN2O3. The average mass is 200.579 Da and the monoisotopic mass is 199.998871 Da.

Chemical Reactions Analysis

This compound, as a nitrated amide, can react with azo and diazo compounds to generate toxic gases. Flammable gases are formed by the reaction of organic amides/imides with strong reducing agents.

Physical And Chemical Properties Analysis

This compound is slightly soluble in water and soluble in many organic solvents. It appears as a yellow powder and is insoluble in water.

Scientific Research Applications

Synthesis and Drug Development

3-Chloro-5-nitrobenzamide serves as a key intermediate in the synthesis of various pharmaceutical compounds. One notable application includes its use in the development of antidiabetic agents. A study by Thakral et al. (2020) demonstrated the synthesis of 2-chloro-5-[(4-chlorophenyl)sulfamoyl]-N-(alkyl/aryl)-4-nitrobenzamide derivatives, which showed significant in vitro antidiabetic activity (Thakral et al., 2020).

In another study, Yi-fen et al. (2010) used 3-Methyl-2-nitrobenzoic acid, closely related to this compound, to synthesize chlorantraniliprole, a pesticide. This synthesis process involved multiple steps, including esterification, reduction, chlorination, and aminolysis (Chen Yi-fen et al., 2010).

Crystal Engineering

This compound is involved in crystal engineering. A study by Saha et al. (2005) explored the crystal structures and interactions involving nitrobenzamide compounds. The study provided insights into molecular tapes mediated via hydrogen bonds and halogen bonds, demonstrating the potential of this compound in designing specific crystal structures (B. K. Saha et al., 2005).

Chemical Properties and Structure Analysis

The chemical properties and structure of derivatives of this compound have been extensively studied. For example, Shtamburg et al. (2012) investigated the properties and structure of N-chloro-N-methoxy-4-nitrobenzamide, revealing insights into its chemical behavior and potential applications (Vasiliy G. Shtamburg et al., 2012).

Potential Antiparasitic Applications

Hwang et al. (2010) synthesized a series of halo-nitrobenzamide compounds, including 2-chloro-N-(4-chlorophenyl)-5-nitrobenzamide, to evaluate their antiparasitic properties. These compounds showed significant activity against the Trypanosoma brucei brucei parasite, highlighting the potential therapeutic applications of this compound derivatives in combating human African trypanosomiasis (J. Hwang et al., 2010).

Mechanism of Action

While the specific mechanism of action for 3-Chloro-5-nitrobenzamide is not clearly defined, some related compounds have shown mechanisms involving the fungal cell membrane. For instance, Ethyl 3,5-dinitrobenzoate and propyl 3,5-dinitrobenzoate, which are esters with short alkyl side chains, have shown better biological activity profiles and presented a mechanism of action involving the fungal cell membrane.

Safety and Hazards

Safety data sheets suggest that 3-Chloro-5-nitrobenzamide should be handled with care. Personal protective equipment/face protection should be worn, and contact with skin, eyes, or clothing should be avoided. Dust formation, breathing dust/fume/gas/mist/vapors/spray, ingestion, and inhalation should be avoided. The compound should be stored in a dry, cool, and well-ventilated place, and the container should be kept tightly closed.